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Abstract & Scope
This application note details the preparation of Froehde reagent utilizing Ammonium
Paramolybdate (APM) as the precursor salt, replacing the traditional sodium molybdate

formulation. Froehde reagent is a primary presumptive colorimetric test used for the

identification of alkaloids, particularly opioids (morphine, heroin) and phenethylamines (MDMA,

MDA).

While historically prepared with molybdic acid, the use of ammonium paramolybdate

offers distinct solubility characteristics and is a common high-purity reagent in analytical
laboratories. This protocol prioritizes a "cold-dissolution" method to minimize thermal hazards
associated with concentrated sulfuric acid, ensuring operator safety without compromising
reagent sensitivity.
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The Froehde reaction is a redox-mediated colorimetric assay. The reagent serves a dual

function:

Hydrolysis & Protonation: Concentrated sulfuric acid (

) acts as a potent dehydrating agent and solvent, disrupting salt forms (e.g., hydrochloride
salts of drugs) and protonating the analyte to facilitate reaction.

Redox Chromophore Formation: The molybdenum (VI) species in the paramolybdate

complex acts as an oxidizing agent. Upon contact with susceptible aromatic systems

(phenols, indoles), Mo(VI) is reduced to lower oxidation states, primarily Mo(V) and Mo(IV).

These reduced species form "Molybdenum Blue" and other heteropoly complexes, the

specific color of which depends on the degree of reduction and the electronic structure of the

analyte.
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Figure 1: Simplified reaction mechanism showing the reduction of Molybdenum (VI) to colored

lower-oxidation states.

Reagent Preparation Protocol
Materials & Equipment

Precursor: Ammonium Paramolybdate Tetrahydrate

, ACS Reagent Grade.

Solvent: Sulfuric Acid (
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), Concentrated (95–98%). Note: Discolored acid indicates contamination and must not be
used.

Vessels: 100mL Volumetric flask (Class A), Borosilicate glass beaker (200mL).

Storage: Amber glass dropper bottles with Teflon-lined caps.

Safety: Fume hood, nitrile gloves, face shield, acid-resistant apron.

Stoichiometry
The standard concentration for Froehde reagent is 0.5% (w/v) molybdate salt in concentrated

sulfuric acid.

Step-by-Step Procedure (Cold Dissolution Method)
This method avoids heating concentrated acid, significantly reducing the risk of acid vapor

inhalation and thermal splashes.

Weighing: Accurately weigh 0.50 g of Ammonium Paramolybdate Tetrahydrate.

Initial Transfer: Transfer the solid salt into a clean, dry 200mL borosilicate beaker.

Acid Addition: Measure 100 mL of concentrated Sulfuric Acid. Slowly pour approximately 20

mL of the acid into the beaker to wet the crystals.

Dissolution (Critical Step):

Add a magnetic stir bar and place on a stir plate at room temperature.

Set to medium speed (avoid splashing).

Add the remaining 80 mL of acid.

Note: Ammonium paramolybdate dissolves slower than sodium molybdate. Allow to stir

for 2–4 hours until the solution is perfectly clear and colorless.

Troubleshooting: If crystals persist after 4 hours, extremely gentle heat (max 40°C) may be

applied, but is rarely necessary if agitation is sufficient.
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Bottling: Once dissolved, decant the reagent into amber glass bottles. Label immediately

with "Froehde Reagent," preparation date, and expiration (typically 6 months).

Preparation Workflow
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Figure 2: Operational workflow for the safe preparation of Froehde reagent.

Quality Control & Validation
Every batch must be validated against known standards before field or casework use.
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Validation Protocol
Place 1 drop of the new reagent onto a white porcelain spot plate.

Negative Control: Observe the drop for 60 seconds. It must remain colorless. If it turns

yellow or brown spontaneously, the acid was contaminated or the storage bottle is not clean.

Positive Control: Add a micro-spatula tip of Aspirin (Acetylsalicylic acid) or Morphine

Standard.

Compare results against Table 1.

Reference Color Chart (Data Summary)
Target Analyte

Initial Color (0-
10s)

Transition
Color (30s)

Final Color
(60s+)

Notes

Morphine Purple Violet Grey/Green
Distinctive rapid

purple.

Heroin Purple Reddish-Purple Grey/Green

Similar to

morphine but

often slower.

Aspirin Purple Deep Purple Blue/Grey
Excellent, safe

positive control.

MDMA Black Black/Green Green/Blue
Intense reaction;

may fizz.

Codeine Green Blue-Green Yellow/Green

Distinguishes

from Morphine

(Purple).

Methamphetamin

e
No Reaction No Reaction No Reaction

Useful negative

control drug.

Storage and Stability
Hygroscopic Hazard: Sulfuric acid absorbs atmospheric water avidly. Water deactivates the

reagent (stops the protonation step).
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Container: Glass only. Caps must be tight and preferably taped with Parafilm for long-term

storage.

Environment: Store in a desiccator if possible, away from direct sunlight.

Shelf Life: 6 months. Discard if the solution turns yellow or develops a precipitate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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